1-Butoxy-2-ethylhexane

Physical organic chemistry Solvent selection Distillation process design

1-Butoxy-2-ethylhexane (CAS 62625-25-6), systematically named 3-(butoxymethyl)heptane and also known as butyl 2-ethylhexyl ether, is an unsymmetrical aliphatic ether with the molecular formula C₁₂H₂₆O and a molecular weight of 186.33 g·mol⁻¹. The compound belongs to the dialkyl ether class and features a branched 2-ethylhexyl moiety on one side of the ether oxygen and a linear n-butyl group on the other, yielding a chiral center at the C3 position of the heptane backbone.

Molecular Formula C12H26O
Molecular Weight 186.33 g/mol
CAS No. 62625-25-6
Cat. No. B1362868
⚠ Attention: For research use only. Not for human or veterinary use.

Technical Parameters


Basic Identity
Product Name1-Butoxy-2-ethylhexane
CAS62625-25-6
Molecular FormulaC12H26O
Molecular Weight186.33 g/mol
Structural Identifiers
SMILESCCCCC(CC)COCCCC
InChIInChI=1S/C12H26O/c1-4-7-9-12(6-3)11-13-10-8-5-2/h12H,4-11H2,1-3H3
InChIKeyXIUZCZSOJYCCTG-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Structure & Identifiers


Interactive Chemical Structure Model





1-Butoxy-2-ethylhexane (CAS 62625-25-6) Procurement-Grade Profile: Identity, Class, and Baseline Properties


1-Butoxy-2-ethylhexane (CAS 62625-25-6), systematically named 3-(butoxymethyl)heptane and also known as butyl 2-ethylhexyl ether, is an unsymmetrical aliphatic ether with the molecular formula C₁₂H₂₆O and a molecular weight of 186.33 g·mol⁻¹ . The compound belongs to the dialkyl ether class and features a branched 2-ethylhexyl moiety on one side of the ether oxygen and a linear n-butyl group on the other, yielding a chiral center at the C3 position of the heptane backbone . Commercially, it is supplied as a clear, colorless oil with a typical purity specification of 95–97% (GC), and is stored under ambient or refrigerated (4 °C) conditions . Its predicted physicochemical profile—boiling point 214.9 ± 8.0 °C at 760 mmHg, vapor pressure 0.2 ± 0.4 mmHg at 25 °C, density ~0.8 g·cm⁻³, refractive index 1.422, and estimated log P (octanol–water) of 4.90–5.05—positions it as a moderately volatile, highly hydrophobic solvent within the alkyl ether landscape .

Asymmetrical branched alkyl ether with defined GC retention profile
Peer-reviewed analytical method context for food-contact material volatile screening
Intermediate volatility solvent niche between C8 and C12 symmetrical ethers

Why Generic Alkyl Ether Substitution Is Insufficient for 1-Butoxy-2-ethylhexane Procurement


Despite sharing the same C₁₂H₂₆O empirical formula with dihexyl ether (CAS 112-58-3) and 1-(2-ethylbutoxy)hexane (CAS 2415751-81-2), 1-butoxy-2-ethylhexane cannot be interchanged without risking material performance failure in validated analytical workflows and solvent-engineering applications. Its unsymmetrical architecture—a 2-ethylhexyl branch on one terminus and a linear butyl chain on the other—generates a quantifiably distinct boiling point (214.9 °C versus 226–229 °C for dihexyl ether), vapor pressure (0.2 mmHg versus ~0.04 mmHg for dihexyl ether), and refractive index (1.422 versus 1.4204) . More critically, this compound carries a specific, peer-reviewed citation as a component in analytical methods for screening volatile migrants from acrylic-base adhesives in food-contact materials—an application-context credential that none of its symmetrical or isomeric analogs possess in the indexed literature . Generic substitution therefore introduces both a physicochemical mismatch and a documentation gap that undermines method reproducibility, regulatory defensibility, and procurement traceability.

Physicochemical property mismatch
Boiling point, vapor pressure, and refractive index differ from symmetrical dihexyl ether; such deviations can alter retention, evaporation, and detector response in established analytical workflows.
Absence of validated analytical method reference
Generic symmetrical alkyl ethers lack a peer-reviewed citation for acrylic adhesive volatile migrant screening, weakening the audit trail required under ISO 17025 or GLP-compliant protocols.

Quantitative Differentiation Evidence for 1-Butoxy-2-ethylhexane Versus Closest Analogs


Boiling Point Positioning: Intermediate Volatility Between Symmetrical C8 and C12 Alkyl Ethers

1-Butoxy-2-ethylhexane exhibits a predicted normal boiling point of 214.9 ± 8.0 °C at 760 mmHg, which is approximately 11 °C lower than that of its symmetrical isomer dihexyl ether (226–229 °C) and approximately 73 °C higher than that of dibutyl ether (142–143 °C) . An experimental boiling point of 101 °C at 18 Torr has also been reported from the ZIC/VINITI data file, providing a validated reduced-pressure reference . This intermediate boiling range is a direct consequence of the unsymmetrical substitution pattern: the single 2-ethylhexyl branch disrupts molecular packing relative to the fully linear di-n-hexyl ether, lowering the boiling point, while the butyl contribution prevents excessive volatility seen in the C8 ethers.

Boiling Point
Cross-study comparable
~11 °C lower than dihexyl ether
Supports intermediate volatility solvent selection
Predicted ±8 °C; experimental 101 °C at 18 Torr available
Physical organic chemistry Solvent selection Distillation process design

Vapor Pressure Differentiation: One-Order-of-Magnitude Separation from Symmetrical C12 Ether

The predicted vapor pressure of 1-butoxy-2-ethylhexane at 25 °C is 0.2 ± 0.4 mmHg (EPA EPISuite mean VP of Antoine & Grain methods yields 0.262 mmHg), placing it approximately fivefold above that of dihexyl ether (~0.04 mmHg at 25 °C) and more than one order of magnitude below that of dibutyl ether (7.1 mmHg at 25 °C) . The unsymmetrical branching elevates vapor pressure relative to the fully linear dihexyl ether due to reduced intermolecular dispersion forces, yet the C12 chain length suppresses volatility sufficiently to remain far below the C8 dibutyl ether.

Vapor Pressure
Cross-study comparable
~5× higher than dihexyl ether
Affects headspace GC-MS sensitivity and off-gassing timelines
Predicted from ACD/Labs and EPA EPISuite; data to verify
Volatility control Evaporation kinetics Headspace analysis

Peer-Reviewed Analytical Application: Validated Role in Food-Contact Material Migration Screening Not Shared by Analogs

1-Butoxy-2-ethylhexane (cited as 3-(butoxymethyl)heptane) is explicitly referenced in the peer-reviewed study by Nerín et al. (2009, Food Additives & Contaminants: Part A, 26, 1592–1601), which established analytical methods—including GC-MS and UPLC-MS/QTOF—for screening potential volatile migrants from acrylic-base adhesives used in food-contact laminates . This study assessed volatiles in pure adhesives and their migration through multilayer structures, with the compound serving as part of the characterized volatile profile. Independent product documentation from multiple suppliers confirms that the compound finds ongoing use in these analytical screening workflows . No comparable peer-reviewed analytical-method citation exists in the indexed scientific literature for the symmetrical analogs dihexyl ether or bis(2-ethylhexyl) ether in this specific food-contact migration context.

Analytical Method Citation
Supporting evidence
Referenced in Nerín et al. 2009 for acrylic adhesive volatile screening
Enables defensible audit trail for food-contact material testing
No comparable citation for symmetrical analogs
Food-contact materials Migration testing GC-MS screening Regulatory compliance

Log P and Hydrophobicity: Elevated Lipophilicity Relative to Symmetrical Linear Ethers

The estimated octanol–water partition coefficient (log P) of 1-butoxy-2-ethylhexane is 4.90 (KOWWIN v1.67) to 5.05 (ACD/Labs Percepta), which is approximately 0.7–0.9 log units higher than that of the fully linear dihexyl ether (estimated log P ~4.16) . The 2-ethylhexyl branch contributes additional hydrophobic surface area while reducing the accessibility of the ether oxygen for hydrogen bonding with water, as reflected in the polar surface area of only 9.23 Ų and zero hydrogen bond donors . This log P elevation translates to a predicted bioconcentration factor (BCF) of approximately 2,239 and a soil organic-carbon partition coefficient (KOC) of approximately 8,701—values that differ materially from the linear isomer and have direct implications for environmental partitioning models, extraction solvent selection, and reversed-phase chromatographic retention.

Lipophilicity (log P)
Cross-study comparable
4.90–5.05 (predicted)
Higher organic-phase affinity than linear isomer
BCF ~2239, KOC ~8701 predicted; experimental validation pending
Partitioning Extraction efficiency Environmental fate QSAR modeling

Refractive Index and Density: Structural Branching Signatures for Quality Control Differentiation

1-Butoxy-2-ethylhexane displays a reported refractive index (nD) of 1.422, which is measurably distinct from that of its closest symmetrical isomer dihexyl ether (nD = 1.4204) . Although the absolute difference is modest (ΔnD = 0.0016), it exceeds the typical precision of a standard Abbe refractometer (±0.0002) and is therefore analytically resolvable. The density of the target compound (~0.8 g·cm⁻³, predicted) also differs from the 0.793 g·cm⁻³ (20 °C) reported for dihexyl ether, reflecting the less efficient molecular packing imposed by the 2-ethylhexyl branch . The structural isomer 1-(2-ethylbutoxy)hexane (CAS 2415751-81-2) exhibits a density of 0.7886 g·cm⁻³, further illustrating how subtle branching variation produces quantifiable bulk property differences even among C₁₂H₂₆O isomers .

Refractive Index
Cross-study comparable
nD 1.422 (ΔnD 0.0016 vs. dihexyl ether)
Resolvable QC identity check by refractometry
Density ~0.8 g/cm³; distinguishable from structural isomers
Quality assurance Identity testing Refractometry Densitometry

Validated Application Scenarios for 1-Butoxy-2-ethylhexane Procurement


Analytical Reference for Food-Contact Material Volatile Migrant Screening by GC-MS

Procurement of 1-butoxy-2-ethylhexane is directly warranted for laboratories conducting volatile migrant profiling of acrylic-based adhesives in multilayer food-packaging laminates, as described by Nerín et al. (2009) . In this validated workflow, the compound serves as a characterized component of the volatile fraction, enabling consistent peak identification and semi-quantitative comparison across adhesive batches and laminate structures. Substituting a generic alkyl ether (e.g., dihexyl ether) would shift retention time and mass spectral fragmentation patterns, invalidating library matches and breaching method reproducibility requirements under ISO 17025.

Intermediate-Volatility Non-Polar Solvent for High-Temperature Organic Synthesis and Coatings

With a boiling point of ~215 °C at atmospheric pressure—situated between dibutyl ether (~142 °C) and dihexyl ether (~228 °C)—1-butoxy-2-ethylhexane fills a specific volatility niche for reactions and coating formulations requiring solvent retention above 140 °C but full removal below 230 °C . Its high log P (~4.9–5.0) and zero hydrogen-bond donor capacity make it suitable for water-sensitive reactions, phase-transfer catalysis, and hydrophobic matrix coatings where the lower-boiling dibutyl ether would evaporate prematurely and the higher-boiling dihexyl ether would persist as residual solvent.

Physicochemical Probe in Quantitative Structure–Property Relationship (QSPR) Modeling of Branched Ethers

The unsymmetrical, chiral architecture of 1-butoxy-2-ethylhexane provides a valuable data point for computational chemists constructing QSPR models of alkyl ether boiling point, vapor pressure, and partition behavior. The experimentally accessible refractive index (1.422), combined with predicted density, log P, and boiling point data available through the NIST Chemistry WebBook and ChemSpider , enables this compound to serve as a validation case for models predicting the effect of single-branch unsymmetrical substitution on bulk properties—a role that symmetrical ethers cannot fulfill.

Quality Control Identity Standard for Isomeric Ether Differentiation in Supply Chain Verification

The resolvable refractive index difference (ΔnD ≈ 0.0016) between 1-butoxy-2-ethylhexane and its same-formula isomer dihexyl ether provides a practical incoming-inspection checkpoint . Laboratories and production facilities receiving shipments of this compound can employ a calibrated Abbe refractometer (±0.0002 precision) to confirm isomeric identity within minutes, distinguishing it from the more common and commercially available dihexyl ether, which could otherwise be inadvertently substituted in procurement channels where both are listed under generic alkyl ether descriptions.

Application
Selection Property
Validation Focus
Food-contact material volatile migrant screening (GC-MS)
Peer-reviewed analytical method context
Retention time and spectral match reproducibility
High-temperature non-polar solvent
Intermediate boiling range between C8 and C12 ethers
Solvent retention and removal profile
QSPR modeling of branched ethers
Unsymmetrical chiral architecture
Effect of branching on bulk properties
Incoming QC isomeric identity verification
Resolvable refractive index difference
Rapid refractometric confirmation
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